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Compound of Interest

Compound Name: Methyltetrazine-acid

Cat. No.: B608996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties of

methyltetrazine-acid, a key reagent in the field of bioorthogonal chemistry. The information

presented herein is intended to support researchers and professionals in drug development

and other scientific disciplines in the effective application of this versatile molecule.

Core Chemical Properties
Methyltetrazine-acid, systematically named 2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)acetic

acid, is a bifunctional molecule featuring a methyltetrazine moiety for bioorthogonal reactions

and a carboxylic acid for conjugation.[1][2] Its compact design minimizes steric hindrance in

conjugation applications.[1]

Physicochemical Data
The fundamental physicochemical properties of methyltetrazine-acid are summarized in the

table below. This data is essential for accurate experimental design, including reaction

stoichiometry and solution preparation.
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Property Value Source(s)

Systematic Name
2-(4-(6-methyl-1,2,4,5-tetrazin-

3-yl)phenyl)acetic acid
[2]

CAS Number 1380500-88-8 [3]

Molecular Formula C₁₁H₁₀N₄O₂ [2]

Molecular Weight 230.22 g/mol [2]

Appearance Red to purple crystalline solid [4]

Purity
Typically ≥95% (as determined

by HPLC)
[4]

Solubility
Soluble in DMSO, DMF, and

THF
[4]

Storage Conditions Store at -20°C, desiccated [5]

Spectroscopic Properties
The tetrazine core of methyltetrazine-acid imparts a characteristic pink or red color. The UV-

Vis absorption properties are critical for monitoring its concentration and reaction progress.

Parameter Value Notes

λmax (approx.) ~520-540 nm

The disappearance of this

absorbance is commonly used

to monitor the reaction with

trans-cyclooctene (TCO).[6]

Molar Extinction Coefficient (ε) Not explicitly reported -

Reactivity and Applications
Methyltetrazine-acid is primarily utilized for its role in the inverse-electron-demand Diels-Alder

(IEDDA) reaction, a cornerstone of bioorthogonal "click" chemistry.[1][7]
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The IEDDA Reaction with Trans-Cyclooctene (TCO)
The methyltetrazine group reacts rapidly and specifically with strained alkenes, most notably

trans-cyclooctene (TCO), to form a stable dihydropyridazine conjugate.[1][7] This reaction is

exceptionally fast and proceeds under mild, physiological conditions without the need for a

catalyst, making it ideal for applications in complex biological systems.[8][9]

Activation and Conjugation Workflow

Methyltetrazine-Acid Activate with EDC/NHS
in MES Buffer (pH 4.5-6)

Amine-Reactive
NHS Ester Intermediate

React with Amine-containing
Biomolecule (pH 7-8)

Stable Amide-linked
Tetrazine-Biomolecule Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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